Cas no 1940180-64-2 (1-(butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1940180-64-2
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• CID: 6077015
• PubChem ID: 122240523
• Update Time: 2025-06-15

1-(butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 1-(1-methylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(sec-Butyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• F2147-7052
• AKOS040813725
• starbld0030303
• C92088
• 1940180-64-2

• Inchi： 1S/C13H23BN2O2/c1-7-10(2)16-9-11(8-15-16)14-17-12(3,4)13(5,6)18-14/h8-10H,7H2,1-6H3
• InChI Key： ORGQVRDAUQDFCT-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 250.1852581g/mol
• Monoisotopic Mass: 250.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 342.9±15.0 °C(Predicted)
• pka: 2.13±0.10(Predicted)

Additional information on 1-(butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1940180-64-2): An Overview

1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1940180-64-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and functional groups, which make it an attractive candidate for various applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole consists of a pyrazole ring substituted with a butan-2-yl group at the 1-position and a tetramethyl dioxaborolane moiety at the 4-position. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which imparts significant stability and reactivity to the molecule. The butan-2-yl group adds hydrophobicity and steric bulk, while the tetramethyl dioxaborolane moiety provides a boron-based functional group that is highly reactive in various chemical transformations.

The synthesis of 1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole typically involves several steps. One common approach is to start with the formation of the pyrazole ring through a condensation reaction between an aldehyde and a hydrazine derivative. The butan-2-yl group can then be introduced via an alkylation reaction. Finally, the boronate ester functionality is introduced through a Suzuki coupling reaction or a direct boronation step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of its chemical properties, 1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole exhibits excellent solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). This solubility profile makes it suitable for use in solution-phase reactions and biological assays. The compound also shows good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The potential applications of 1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole are diverse and promising. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel drugs targeting various diseases. For instance, recent studies have shown that pyrazoles with boronate ester functionalities can exhibit potent anti-inflammatory and anti-cancer activities. The butan-2-yl substituent can enhance the lipophilicity of these compounds, potentially improving their bioavailability and cellular uptake.

In materials science, 1-(Butan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been investigated as a precursor for the preparation of functional materials such as polymers and coordination complexes. The boronate ester group can undergo various reactions to form cross-linked networks or metal-boron coordination bonds. These materials have potential applications in areas such as catalysis, sensing, and energy storage.

One notable application of this compound is in the field of bioconjugation chemistry. The boronate ester functionality can be used to form stable covalent linkages with biomolecules such as proteins and nucleic acids. This property makes 1-(Butan-2-y\-l)-4-(4,-,-tetramethyl--dioxaborolan--yl)--pyrazole an attractive candidate for the development of targeted drug delivery systems and diagnostic tools.

The safety profile of 1-(Butan\-y\-l)\--(,-,-tetrameth\-l--dioxborol\-n--\--\--pyr\-zol\-\-) has been extensively studied to ensure its safe use in both laboratory settings and industrial applications. While it is generally considered non-toxic at low concentrations, appropriate handling precautions should be taken to avoid skin contact and inhalation. It is also important to note that this compound should be stored away from strong oxidizing agents to prevent any unintended reactions.

In conclusion, 1-\(Butan\-y\-l)\--\(,-,-tetrameth\-l--dioxborol\-n--\--\--pyr\-zol\-\-) (CAS No. 1940180-\6-\) is a multifunctional organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable building block for the development of novel drugs and functional materials. As research in this area continues to advance,\ 1-\(Butan\-y\-l)\--\(,-,-tetrameth\-l--dioxborol\-n--\--\--pyr\-zol\-\-) is likely to play an increasingly important role in driving innovation across multiple scientific disciplines.